Cas no 175136-88-6 (5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione)

• Product Name: 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione
• CAS No: 175136-88-6
• MF: C₁₂H₁₀ClFO₂
• MW: 240.658006191254
• MDL: MFCD00111710
• CID: 111827
• PubChem ID: 2736571
• Update Time: 2025-10-31

5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione,5-(2-chloro-6-fluorophenyl)-
• 5-(2-CHLORO-6-FLUORO-PHENYL)-3-HYDROXY-CYCLOHEX-2-ENONE
• 5-(2-Chloro-6-Fluorophenyl)-1,3-Cyclohexanedione
• HMS1364H18
• 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione, tech
• A811766
• AKOS015996638
• CS-D0085
• 175136-88-6
• AS-5280
• 1,3-Cyclohexanedione, 5-(2-chloro-6-fluorophenyl)-
• DTXSID00371449
• 5-(2-chloro-6-fluoro-phenyl)cyclohexane-1,3-dione
• FT-0619580
• Bionet2_000172
• MFCD00111710
• DB-044042

• MDL： MFCD00111710
• Inchi： 1S/C12H10ClFO2/c13-10-2-1-3-11(14)12(10)7-4-8(15)6-9(16)5-7/h1-3,7H,4-6H2
• InChI Key： RDLKECGYLPSQFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CC(CC(C1)=O)=O)F

Computed Properties

• Exact Mass: 240.03500
• Monoisotopic Mass: 240.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.338
• Melting Point: 193-196°C
• Boiling Point: 342.3°Cat760mmHg
• Flash Point: 160.8°C
• PSA: 34.14000
• LogP: 2.88480

5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione

5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione: A Comprehensive Overview

The compound 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione (CAS No: 175136-88-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its ability to serve as a building block for more complex molecular architectures.

Cyclohexane-1,3-dione derivatives, such as the one in question, are known for their versatility in organic synthesis. The presence of the chlorine and fluorine substituents at specific positions on the phenyl ring introduces unique electronic and steric effects, which can be exploited in various chemical reactions. These effects make the compound an attractive candidate for use in catalytic processes, where precise control over molecular interactions is crucial.

Recent research has focused on the application of 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione in the field of drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored extensively. For instance, studies have demonstrated its potential as a precursor for anti-inflammatory agents and other therapeutic compounds. The compound's ability to undergo various functional group transformations further enhances its utility in medicinal chemistry.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and ability to form stable complexes make it a valuable component in the synthesis of advanced polymers and high-performance materials. Researchers have also investigated its role in the development of optoelectronic devices, where its electronic properties contribute to improved device performance.

The synthesis of 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione involves a series of carefully controlled reactions that highlight the importance of stereochemical control and regioselectivity. Recent advancements in catalytic methods have enabled more efficient production of this compound, making it more accessible for large-scale applications.

From an environmental perspective, the compound's stability and biodegradability have been assessed to ensure its safe use in industrial settings. Studies indicate that it exhibits low toxicity under standard conditions, making it suitable for use in various chemical processes without posing significant risks to human health or the environment.

In conclusion, 5-(2-Chloro-6-fluorophenyl)cyclohexane-1,3-dione (CAS No: 175136-88-6) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a subject of ongoing research interest. As new applications continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and technological innovation.